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Compound of Interest

Compound Name: Pyrrolidine-2-thione

Cat. No.: B1333366 Get Quote

Technical Support Center: Pyrrolidine-2-thione
This technical support center provides essential information for the safe handling and storage

of Pyrrolidine-2-thione, tailored for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
1. What are the primary hazards associated with Pyrrolidine-2-thione?

Pyrrolidine-2-thione is classified as a hazardous substance. The primary hazards include:

Skin Irritation: Causes skin irritation (H315).[1][2][3]

Serious Eye Irritation: Causes serious eye irritation (H319).[1][2][3]

Respiratory Irritation: May cause respiratory irritation (H335).[1][2][3]

2. What personal protective equipment (PPE) is required when handling Pyrrolidine-2-thione?

To ensure personal safety, the following personal protective equipment should be worn:

Eye Protection: Goggles compliant with European standard EN 166 or OSHA's eye and face

protection regulations in 29 CFR 1910.133 are recommended.[1][2]
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Hand Protection: Chemical-resistant, protective gloves must be worn.[1][3]

Skin and Body Protection: Long-sleeved clothing is advised to prevent skin contact.[1]

Respiratory Protection: In situations where dust formation is possible or exposure limits may

be exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1][2]

3. What are the recommended storage conditions for Pyrrolidine-2-thione?

Proper storage is crucial to maintain the integrity and stability of Pyrrolidine-2-thione. Key

recommendations include:

Keep the container tightly closed.[1][2][3]

Store in a dry, cool, and well-ventilated area.[1][2][4]

It is recommended to store the compound locked up.[2]

4. Is Pyrrolidine-2-thione stable? What conditions should be avoided?

Pyrrolidine-2-thione is stable under normal storage conditions.[1][2][3] However, to prevent

decomposition or hazardous reactions, the following should be avoided:

Excess Heat: Avoid exposing the compound to high temperatures.[1]

Incompatible Materials: While some sources state no known incompatible materials[1][3], it is

best practice to avoid strong oxidizing agents[2].

Dust Formation: Minimize the generation of dust during handling.[1][2][3]

5. What should I do in case of accidental exposure to Pyrrolidine-2-thione?

In the event of accidental exposure, follow these first-aid measures immediately:

If on Skin: Wash the affected area with plenty of soap and water. If skin irritation persists,

seek medical advice.[1][2][3]
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If in Eyes: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do. Continue rinsing and seek medical attention if eye irritation persists.

[1][2][3]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, call a poison center or doctor.[1][2][3]

If Swallowed: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms occur.[1][2][3]

6. How should I handle a spill of Pyrrolidine-2-thione?

For spills, follow these steps to ensure safe cleanup:

Ensure adequate ventilation and wear appropriate personal protective equipment.[1][3]

Avoid dust formation.[1][3]

Sweep or shovel the spilled material into a suitable, closed container for disposal.[1][2][3]

Summary of Material Properties and Storage
Property Information

Molecular Formula C4 H7 NS

Molecular Weight 101.17 g/mol

Appearance Colorless to light yellow crystal

Odor Pungent

Storage Temperature Cool, ambient temperature

Storage Conditions Dry, well-ventilated, tightly closed container

Incompatible Materials Strong oxidizing agents

Experimental Workflow: Handling and Storage of
Pyrrolidine-2-thione
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Workflow for Handling and Storage of Pyrrolidine-2-thione

Preparation
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(Gloves, Goggles, Lab Coat)
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(Fume Hood)

Weigh Required Amount

Dissolve in Appropriate Solvent

Perform Experiment

Decontaminate Glassware and Surfaces

Dispose of Waste in Designated Container

Store Remaining Pyrrolidine-2-thione

Ensure Container is Tightly Closed

Place in Cool, Dry, Well-Ventilated Area

End
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Caption: Workflow for the safe handling and storage of Pyrrolidine-2-thione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.ie [fishersci.ie]

2. fishersci.com [fishersci.com]

3. WERCS Studio - Application Error [assets.thermofisher.com]

4. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 116614-76-7 Name: [xixisys.com]

To cite this document: BenchChem. [Handling and storage recommendations for
"Pyrrolidine-2-thione"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333366#handling-and-storage-recommendations-
for-pyrrolidine-2-thione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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